Cas no 64763-82-2 (Bassianolide)
Bassianolide Chemical and Physical Properties
Names and Identifiers
-
- Cyclo[(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl]
- BASSIANOLIDE,>95 BY HPLC
- Bassianolide
- (-)-Bassianolide
- 806ADE0Q38
- Bassanolide
- BASS
- Q27269119
- Unii-806ade0Q38
- NS00094902
- NSC 321804
- CHEBI:145108
- 64763-82-2
- (3S,6R,9S,12R,15S,18R,21S,24R)-3,9,15,21-tetraisobutyl-6,12,18,24-tetraisopropyl-4,10,16,22-tetramethyl-1,7,13,19-tetraoxa-4,10,16,22-tetraazacyclotetracosane-2,5,8,11,14,17,20,23-octone
- DTXSID40891833
- CYCLO((2R)-2-HYDROXY-3-METHYLBUTANOYL-N-METHYL-L-LEUCYL-(2R)-2-HYDROXY-3-METHYLBUTANOYL-N-METHYL-L-LEUCYL-(2R)-2-HYDROXY-3-METHYLBUTANOYL-N-METHYL-L-LEUCYL-(2R)-2-HYDROXY-3-METHYLBUTANOYL-N-METHYL-L-LEUCYL)
- (3S,6R,9S,12R,15S,18R,21S,24R)-4,10,16,22-tetramethyl-3,9,15,21-tetrakis(2-methylpropyl)-6,12,18,24-tetra(propan-2-yl)-1,7,13,19-tetraoxa-4,10,16,22-tetrazacyclotetracosane-2,5,8,11,14,17,20,23-octone
- SCHEMBL14134043
- NSC-321804
- 4,10,16,22-tetramethyl-3,9,15,21-tetrakis(2-methylpropyl)-6,12,18,24-tetra(propan-2-yl)-1,7,13,19-tetraoxa-4,10,16,22-tetrazacyclotetracosane-2,5,8,11,14,17,20,23-octone
- NSC321804
-
- Inchi: 1S/C48H84N4O12/c1-25(2)21-33-45(57)61-38(30(11)12)42(54)50(18)35(23-27(5)6)47(59)63-40(32(15)16)44(56)52(20)36(24-28(7)8)48(60)64-39(31(13)14)43(55)51(19)34(22-26(3)4)46(58)62-37(29(9)10)41(53)49(33)17/h25-40H,21-24H2,1-20H3/t33-,34-,35-,36-,37+,38+,39+,40+/m0/s1
- InChI Key: QVZZPLDJERFENQ-NKTUOASPSA-N
- SMILES: O1C([C@H](CC(C)C)N(C)C([C@@H](C(C)C)OC([C@H](CC(C)C)N(C)C([C@@H](C(C)C)OC([C@H](CC(C)C)N(C)C([C@@H](C(C)C)OC([C@H](CC(C)C)N(C)C([C@H]1C(C)C)=O)=O)=O)=O)=O)=O)=O)=O
Computed Properties
- Exact Mass: 908.60857413g/mol
- Monoisotopic Mass: 908.60857413g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 64
- Rotatable Bond Count: 12
- Complexity: 1380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.1
- Topological Polar Surface Area: 186
Experimental Properties
- Density: 1.012
- Boiling Point: 1015.6°C at 760 mmHg
- Flash Point: 568°C
- Refractive Index: 1.455
Bassianolide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21558-2.5mg |
Bassianolide |
64763-82-2 | 98% | 2.5mg |
¥13049.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21558-500ug |
Bassianolide |
64763-82-2 | 98% | 500ug |
¥3391.00 | 2023-09-09 | |
| TRC | B118728-1mg |
Bassianolide |
64763-82-2 | 1mg |
$ 867.00 | 2023-04-19 | ||
| TRC | B118728-2.5mg |
Bassianolide |
64763-82-2 | 2.5mg |
$ 1688.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-397290-0.5 mg |
Bassianolide, |
64763-82-2 | 0.5 mg |
¥2,369.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-397290-0.5mg |
Bassianolide, |
64763-82-2 | 0.5mg |
¥2369.00 | 2023-09-05 | ||
| BioAustralis | BIA-B1557-0.50 mg |
Bassianolide |
64763-82-2 | >95% by HPLC | 0.50 mg |
$290.00 | 2023-07-10 | |
| BioAustralis | BIA-B1557-2.50 mg |
Bassianolide |
64763-82-2 | >95% by HPLC | 2.50 mg |
$1,015.00 | 2023-07-10 | |
| BioAustralis | BIA-B1557-0.50mg |
Bassianolide |
64763-82-2 | >95% by HPLC | 0.50mg |
$300.00 | 2025-08-06 | |
| BioAustralis | BIA-B1557-2.50mg |
Bassianolide |
64763-82-2 | >95% by HPLC | 2.50mg |
$1050.00 | 2025-08-06 |
Bassianolide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Bassianolide
Bassianolide: A Comprehensive Overview
Bassianolide, also known by its CAS number 64763-82-2, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound, isolated from marine sources, belongs to the class of polyketides and has demonstrated a wide range of biological activities, making it a subject of interest for both academic and industrial researchers.
The discovery of Bassianolide was a milestone in the exploration of marine natural products. Its unique structure, characterized by a complex polyketide framework, has been extensively studied to understand its biosynthesis and potential applications. Recent studies have highlighted its role as a promising candidate for drug development, particularly in the areas of anti-tumor and anti-inflammatory therapies.
One of the most notable advancements in Bassianolide research is its demonstrated anti-tumor activity. Preclinical studies have shown that it can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and apoptosis. This finding has sparked interest in exploring its potential as a novel chemotherapeutic agent. Moreover, researchers have been investigating the mechanism of action of Bassianolide to better understand how it interacts with cellular components, which could pave the way for more targeted therapies.
In addition to its anti-tumor properties, Bassianolide has also been studied for its anti-inflammatory effects. Chronic inflammation is a underlying factor in many diseases, including cardiovascular disorders and neurodegenerative conditions. The compound's ability to modulate inflammatory pathways suggests it could be a valuable addition to the arsenal of anti-inflammatory agents. Recent studies have focused on optimizing its bioavailability and reducing potential side effects to enhance its therapeutic potential.
The chemical synthesis and structural elucidation of Bassianolide have been significant challenges due to its complex structure. However, advancements in synthetic chemistry have enabled researchers to develop efficient methods for its production. These methods not only facilitate further research but also bring closer the possibility of large-scale production for pharmaceutical applications.
Another area of active research is the exploration of Bassianolide's role as a natural product in marine ecosystems. Understanding its ecological function could provide insights into marine biodiversity and conservation efforts. Furthermore, comparative studies with other polyketides have revealed unique structural features that contribute to its bioactivity, highlighting the importance of preserving such natural compounds.
In conclusion, Bassianolide (CAS 64763-82-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action, synthesis, and ecological significance. As advancements in biotechnology and pharmacology progress, the future holds great promise for leveraging this natural compound to address unmet medical needs.
64763-82-2 (Bassianolide) Related Products
- 11113-62-5(Enniatin complex)
- 917-13-5(Enniatin B)
- 19893-23-3(Cyclo[(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl])
- 2001-95-8(Valinomycin)
- 19914-20-6(Enniatin B1)
- 2503-13-1(Enniatin A)
- 4530-21-6(Enniatin A1)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)